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Compound of Interest

Compound Name: Methyl cycloheptanecarboxylate

Cat. No.: B1268168 Get Quote

Methyl Cycloheptanecarboxylate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of methyl cycloheptanecarboxylate,

including its fundamental chemical properties. Due to the limited availability of in-depth

experimental data and biological studies directly pertaining to methyl
cycloheptanecarboxylate in publicly accessible literature, this document also presents

relevant information on closely related analogs to offer insights for research and development.

Core Compound Properties
Methyl cycloheptanecarboxylate is an ester with the chemical formula C₉H₁₆O₂. Below is a

summary of its key identifiers and computed properties.
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Property Value Source

CAS Number 60433-00-3 PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

Molecular Formula C₉H₁₆O₂ PubChem[1]

IUPAC Name
methyl

cycloheptanecarboxylate
PubChem[1]

SMILES COC(=O)C1CCCCCC1 PubChem[1]

InChIKey
OEPSYCOSYPDSFV-

UHFFFAOYSA-N
PubChem[1]

Synthesis Methodologies: Insights from Analogs
Detailed experimental protocols for the synthesis of methyl cycloheptanecarboxylate are not

readily available. However, established methods for the synthesis of the closely related methyl

cyclohexanecarboxylate can provide a valuable starting point for researchers. A comparative

analysis of these methods is presented below.
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Parameter
Fischer-Speier
Esterification

Via
Cyclohexanecarbo
nyl Chloride

Catalytic
Hydrogenation of
Methyl Benzoate

Starting Materials
Cyclohexanecarboxyli

c acid, Methanol

Cyclohexanecarboxyli

c acid, Thionyl

chloride, Methanol

Methyl benzoate,

Hydrogen gas

Key Reagents
Strong acid catalyst

(e.g., H₂SO₄)

Thionyl chloride

(SOCl₂), Optional

Triethylamine

Heterogeneous

catalyst (e.g., Ru/C,

Rh/C)

Typical Yield
>90% (with excess

methanol)[2]
>99% (overall)[2]

High-yielding, though

specific data can be

limited[2]

Reaction Time 1 - 10 hours[2]
~1 hour for acid

chloride formation[2]

Variable, dependent

on catalyst and

conditions

Reaction Temperature Reflux (~65°C)[2]
Room temperature to

reflux[2]

Can require high

temperature and

pressure

Key Advantages

Utilizes readily

available and

inexpensive

reagents[2]

Very high yield and

purity[2]

Potentially efficient for

large-scale production

Experimental Protocols: Synthesis of an Analog
The following is a representative protocol for the Fischer-Speier esterification of

cyclohexanecarboxylic acid to yield methyl cyclohexanecarboxylate. This can serve as a

foundational method for the synthesis of methyl cycloheptanecarboxylate, with adjustments

to reaction conditions and purification techniques as needed.

Objective: To synthesize methyl cyclohexanecarboxylate from cyclohexanecarboxylic acid and

methanol.
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Materials:

Cyclohexanecarboxylic acid

Anhydrous methanol

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether

Standard laboratory glassware, including a round-bottom flask with a reflux condenser and a

separatory funnel

Procedure:

In a round-bottom flask, combine cyclohexanecarboxylic acid and an excess of anhydrous

methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the stirred solution.

Heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored using thin-

layer chromatography (TLC).[3]

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol under reduced pressure.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and brine.[3]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[2]
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Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude product.

The crude methyl cyclohexanecarboxylate can be purified by distillation under reduced

pressure.[2]

Logical Workflow for Analog Synthesis
The following diagram illustrates the general workflow for the synthesis and purification of a

methyl alkanoate via Fischer-Speier esterification.

Cyclohexanecarboxylic Acid
+ Methanol (excess)
+ H₂SO₄ (catalyst)

Reflux
(2-4 hours)

Quench with Water
+ Ether Extraction

Wash with NaHCO₃(aq)
+ Wash with Brine

Dry over MgSO₄

+ Filter
Concentrate

+ Vacuum Distillation
Pure Methyl

Cyclohexanecarboxylate

Click to download full resolution via product page

Fischer-Speier Esterification Workflow

Biological Activity and Drug Development Context
Direct experimental data on the biological activity of methyl cycloheptanecarboxylate is

scarce. However, the parent cycloheptanecarboxylic acid is recognized as a versatile building

block in organic synthesis and pharmaceutical chemistry.[4][5] Carboxylic acid moieties and

their ester derivatives are important in drug design as they can influence a molecule's solubility,

lipophilicity, and cell permeation.

The methyl group also plays a crucial role in drug design by modulating physicochemical,

pharmacodynamic, and pharmacokinetic properties through steric and electronic effects.[6][7]

The introduction of a methyl group can impact a molecule's metabolic stability and its binding

affinity to target proteins.[6][7]

While there is limited information on the specific biological activities of methyl
cycloheptanecarboxylate, derivatives of the related methyl cyclohexanecarboxylate have

been investigated for potential antimicrobial, anticancer, and anti-inflammatory properties.[8]

These studies, while not directly applicable, suggest that cycloalkane-based esters are a

compound class of interest in medicinal chemistry.
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Conclusion
Methyl cycloheptanecarboxylate is a simple ester with well-defined physical properties.

While specific applications and biological data for this compound are not widely reported, the

established synthetic routes and known biological relevance of its structural components—the

cycloalkane ring and the methyl ester group—suggest its potential as an intermediate in

organic synthesis and a scaffold in medicinal chemistry. Further research is needed to fully

elucidate the biological activity and potential applications of methyl cycloheptanecarboxylate
in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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